Cas no 2229273-95-2 (1-1-(5-bromo-1H-indol-2-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(5-bromo-1H-indol-2-yl)cyclopropylethan-1-amine
• CAS No: 2229273-95-2
• MF: C₁₃H₁₅BrN₂
• MW: 279.175602197647
• CID: 6519429
• PubChem ID: 165704922
• Update Time: 2025-07-31

1-1-(5-bromo-1H-indol-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-bromo-1H-indol-2-yl)cyclopropylethan-1-amine
• EN300-1918662
• 1-[1-(5-bromo-1H-indol-2-yl)cyclopropyl]ethan-1-amine
• 2229273-95-2

• Inchi： 1S/C13H15BrN2/c1-8(15)13(4-5-13)12-7-9-6-10(14)2-3-11(9)16-12/h2-3,6-8,16H,4-5,15H2,1H3
• InChI Key： NHLSJLBTPNGBDK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C1(C(C)N)CC1)N2

Computed Properties

• Exact Mass: 278.04186g/mol
• Monoisotopic Mass: 278.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-1-(5-bromo-1H-indol-2-yl)cyclopropylethan-1-amine

Introduction to 1-(5-Bromo-1H-indol-2-yl)cyclopropylethanamine (CAS No. 2229273-95-2)

1-(5-Bromo-1H-indol-2-yl)cyclopropylethanamine is a compound with the CAS number 2229273-95-2, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, combining an indole ring with a cyclopropyl group and an amine functionality. The indole moiety, a heterocyclic aromatic structure, is a common feature in many bioactive compounds, making this compound particularly interesting for its potential applications in drug discovery and development.

The indole ring in this compound is substituted with a bromine atom at the 5-position, which introduces electronic and steric effects that can influence the compound's reactivity and biological activity. The cyclopropyl group, a three-membered carbon ring, adds strain and unique geometric properties to the molecule. This combination of structural features makes 1-(5-bromo-1H-indol-2-yl)cyclopropylethanamine a valuable substrate for exploring the relationship between molecular structure and biological function.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, researchers have investigated the role of indole-containing compounds in modulating various cellular pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The presence of the bromo substituent on the indole ring may enhance the compound's ability to interact with specific biological targets, such as enzymes or receptors.

The synthesis of 1-(5-bromo-1H-indol-2-yl)cyclopropylethanamine involves multi-step organic reactions, including coupling reactions and functional group transformations. These methods are optimized to ensure high yields and purity, which are critical for subsequent biological testing. The compound's stability under various conditions has also been studied to assess its suitability for long-term storage and use in experimental settings.

In terms of biological activity, cyclopropane-containing compounds are known for their ability to induce specific pharmacological effects due to their strained geometry. This property is particularly relevant for 1-(5-bromo-1H-indol-2-yl)cyclopropylethanamine, as it may influence how the molecule interacts with cellular components. Preliminary assays have shown that this compound exhibits potential anti-inflammatory and anticancer activities, making it a promising candidate for further investigation.

The application of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming the compound's structure and purity. These analyses are essential for ensuring the reliability of experimental results and for facilitating comparisons with other related compounds.

Looking ahead, ongoing research aims to elucidate the exact mechanisms by which 1-(5-bromo-1H-indol-2-yllcyclopropylethanamine exerts its biological effects. Understanding these mechanisms could pave the way for its development into a therapeutic agent or for its use as a tool in studying complex biological systems.